Cas no 175988-17-7 (5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone)

5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone structure
175988-17-7 structure
Product Name:5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone
CAS No:175988-17-7
MF:C16H12O7
MW:316.262285232544
CID:6765160
Update Time:2024-03-03

5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,3'-Tetrahydroxy-4'-methoxyisoflavone
    • Inchi: 1S/C16H12O7/c1-22-11-3-2-7(4-9(11)17)8-6-23-12-5-10(18)15(20)16(21)13(12)14(8)19/h2-6,17-18,20-21H,1H3
    • InChI Key: UTMSPYXAMXSXRW-UHFFFAOYSA-N
    • SMILES: OC1C2=C(OC=C(C3C=CC(OC)=C(O)C=3)C2=O)C=C(O)C=1O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • XLogP3: 1.792
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